molecular formula C8H18N2O2 B8362716 (3-Amino-propyl)-methyl-carbamic acid isopropyl ester

(3-Amino-propyl)-methyl-carbamic acid isopropyl ester

Cat. No.: B8362716
M. Wt: 174.24 g/mol
InChI Key: RNFMCGQYFZEJSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Amino-propyl)-methyl-carbamic acid isopropyl ester is a useful research compound. Its molecular formula is C8H18N2O2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H18N2O2

Molecular Weight

174.24 g/mol

IUPAC Name

propan-2-yl N-(3-aminopropyl)-N-methylcarbamate

InChI

InChI=1S/C8H18N2O2/c1-7(2)12-8(11)10(3)6-4-5-9/h7H,4-6,9H2,1-3H3

InChI Key

RNFMCGQYFZEJSG-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)N(C)CCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of methyl-[3-(2,2,2-trifluoro-acetylamino)-propyl]-carbamic acid isopropyl ester (9.0 g, 33.15 mmol), and potassium carbonate [584-08-7] in 50% (v/v) methanol/water (200 mL) was stirred at ambient temperature, under N2 blanket for 17 h, filtered, and the filtrate evaporated to reduce its volume. The resultant aqueous product solution was place in a continuous extractor and extracted with ethyl acetate to 2d. The ethyl acetate extract was dried (CaSO4) and evaporated to afford 6.3 g of clear yellow oil. LRMS (ESI) m/z 175.1 [(M+H)]+, calc'd for C8H18N2O2: 174.24.
Name
methyl-[3-(2,2,2-trifluoro-acetylamino)-propyl]-carbamic acid isopropyl ester
Quantity
9 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

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